Cas no 136027-12-8 (2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-)

• Product Name: 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-
• CAS No: 136027-12-8
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 1240194
• PubChem ID: 54100766
• Update Time: 2025-04-20

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-
• 136027-12-8
• (3R)-3,4-Dihydro-3-(2,3,4-trimethoxyphenyl)-2H-1-benzopyran-7-ol
• DTXSID901170350
• SCHEMBL4726506
• 7-hydroxy-2',3',4'-trimethoxyisoflavan
• (R)-7-Hydroxy-2',3',4'-trimethoxyisoflavan
• 3-(2,3,4-trimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• CHEBI:175069

• Inchi： 1S/C18H20O5/c1-20-15-7-6-14(17(21-2)18(15)22-3)12-8-11-4-5-13(19)9-16(11)23-10-12/h4-7,9,12,19H,8,10H2,1-3H3/t12-/m0/s1
• InChI Key： NAIULWLSYSLHJW-LBPRGKRZSA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=CC(=C(C=2OC)OC)OC)C1)O

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids